7-methyl-2-[2-(4-nitrophenyl)vinyl]-2,3,5,6,7,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-4(1H)-one

• IUPAC Name: 11-methyl-5-[(Z)-2-(4-nitrophenyl)ethenyl]-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one
• InChI: InChI=1S/C18H18N4O3S/c1-21-9-8-13-14(10-21)26-18-16(13)17(23)19-15(20-18)7-4-11-2-5-12(6-3-11)22(24)25/h2-7,15,20H,8-10H2,1H3,(H,19,23)/b7-4-
• InChI Key: PXRUSSQOZFNDPD-DAXSKMNVSA-N
• Canonical SMILES: CN1CCC2=C(C1)SC3=C2C(=O)NC(N3)C=CC4=CC=C(C=C4)[N+](=O)[O-]
• Isomeric SMILES: CN1CCC2=C(C1)SC3=C2C(=O)NC(N3)/C=C\C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C18H18N4O3S
• Molecular Weight: 370.4 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a pyrido[4’,3’:4,5]thieno[2,3-d]pyrimidin-4(1H)-one core, which is a type of heterocyclic compound. Heterocycles are common in many biologically active compounds and pharmaceuticals.

Molecular Structure Analysis

The compound likely has a complex 3D structure due to its multiple ring systems. The presence of the nitro group (-NO2) and vinyl group (-CH=CH2) could also influence its reactivity and interactions with other molecules.

Chemical Reactions Analysis

Again, while specific reactions for this compound aren’t available, compounds with similar structures often undergo reactions at their functional groups. For example, the nitro group might be reduced to an amino group, or the vinyl group might participate in addition reactions.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many drugs work by interacting with biological receptors, and the specific groups on this compound could potentially allow it to bind to certain receptors.

Safety and Hazards

As with any chemical, handling this compound would require appropriate safety measures. The nitro group, in particular, can be associated with explosive properties in certain conditions.

Future Directions

Future research could involve synthesizing this compound and studying its properties in more detail. If it shows promising biological activity, it could be developed into a new drug.